Cas no 1176582-38-9 (1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1176582-38-9
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD11920746
• CID: 5157361
• Update Time: 2025-06-26

1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1-(3-methoxyphenyl)-3,5-dimethylpyrazole-4-carboxylic acid
• 1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylicacid

• MDL： MFCD11920746
• Inchi： 1S/C13H14N2O3/c1-8-12(13(16)17)9(2)15(14-8)10-5-4-6-11(7-10)18-3/h4-7H,1-3H3,(H,16,17)
• InChI Key： UXHVSLDNCXPFRB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(C)=C(C(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid: A Comprehensive Overview

1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, commonly referred to by its CAS number 1176582-38-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The structure of 1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole ring system substituted with a methoxyphenyl group at position 1 and methyl groups at positions 3 and 5. The carboxylic acid group at position 4 further enhances its functional versatility. This unique combination of substituents contributes to its intriguing chemical properties and biological activities.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. For instance, research has demonstrated that pyrazole derivatives exhibit significant anti-inflammatory and antioxidant properties, making them valuable in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Additionally, the presence of the methoxyphenyl group enhances the compound's ability to interact with biological targets, further augmenting its pharmacological potential.

The synthesis of 1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield and purity while minimizing environmental impact.

In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets. For example, studies have revealed its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Furthermore, its anti-inflammatory properties have been validated in preclinical models, indicating its suitability for treating inflammatory conditions.

The application of computational chemistry tools has significantly advanced our understanding of the compound's behavior at the molecular level. Molecular docking studies have provided insights into how pyrazole derivatives interact with target proteins, elucidating the structural features responsible for their bioactivity. These findings have paved the way for rational drug design strategies aimed at enhancing potency and selectivity.

In conclusion, 1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid, with its unique structural features and diverse biological activities, represents a compelling subject for further research and development. As advancements in synthetic methods and computational modeling continue to unfold, this compound holds great promise in contributing to the discovery of innovative therapeutic solutions.